Cas no 139981-37-6 (2-Naphthalenecarboxamide,1-hydroxy-N-(2-hydroxypropyl)-4-[2-(4-nitrophenoxy)ethoxy]-)

• Product Name: 2-Naphthalenecarboxamide,1-hydroxy-N-(2-hydroxypropyl)-4-[2-(4-nitrophenoxy)ethoxy]-
• CAS No: 139981-37-6
• MF: C₂₂H₂₂N₂O₇
• MW: 426.419286251068
• CID: 102099
• PubChem ID: 53422477
• Update Time: 2025-04-18

2-Naphthalenecarboxamide,1-hydroxy-N-(2-hydroxypropyl)-4-[2-(4-nitrophenoxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxamide,1-hydroxy-N-(2-hydroxypropyl)-4-[2-(4-nitrophenoxy)ethoxy]-
• 1-hydroxy-N-(2-hydroxypropyl)-4-[2-(4-nitrophenoxy)ethoxy]naphthalene-2-carboxamide
• 139981-37-6
• DTXSID10698098

• Inchi： 1S/C22H22N2O7/c1-14(25)13-23-22(27)19-12-20(17-4-2-3-5-18(17)21(19)26)31-11-10-30-16-8-6-15(7-9-16)24(28)29/h2-9,12,14,25-26H,10-11,13H2,1H3,(H,23,27)
• InChI Key： NBVIPFNNJFWDDN-UHFFFAOYSA-N
• SMILES： O(CCOC1C=CC(=CC=1)[N+](=O)[O-])C1=CC(C(NCC(C)O)=O)=C(C2C=CC=CC=21)O

Computed Properties

• Exact Mass: 426.14276
• Monoisotopic Mass: 426.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 3.9
• Topological Polar Surface Area: 134A^2

Experimental Properties

• PSA: 131.16